Cas no 39022-42-9 ( )

• Product Name: &nbsp
• CAS No: 39022-42-9
• MF: C₁₄H₁₂Cl₂O₂S
• MW: 315.214880943298
• CID: 924154
• PubChem ID: 331680
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-(4-chloro-3-methylphenyl)sulfonyl-2-methylbenzene
• 14364P
• AC1L79KW
• NSC326138
• NSC-326138
• Oprea1_600368
• SureCN4362606
• T5315111
• 1,1'-Sulfonylbis(4-chloro-3-methylbenzene)
• Z57056465
• AKOS001092013
• SCHEMBL4362606
• 39022-42-9
• DTXSID00318096
•  

• Inchi： 1S/C14H12Cl2O2S/c1-9-7-11(3-5-13(9)15)19(17,18)12-4-6-14(16)10(2)8-12/h3-8H,1-2H3
• InChI Key： VEZJPRMEUDKIIN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)S(C1C=CC(=C(C)C=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 313.99366
• Monoisotopic Mass: 313.9935062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14
• LogP: 5.52380